Cas no 1352502-63-6 (2-(2-Piperazin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(2-Piperazin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352502-63-6
• MF: C₁₈H₂₈N₄O₂
• MW: 332.440524101257
• CID: 5208233
• Update Time: 2025-10-30

2-(2-Piperazin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(2-Piperazin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 2-[2-(1-piperazinyl)-3-pyridinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H28N4O2/c1-18(2,3)24-17(23)22-11-5-7-15(22)14-6-4-8-20-16(14)21-12-9-19-10-13-21/h4,6,8,15,19H,5,7,9-13H2,1-3H3
• InChI Key： AIDGGMOGTVXPPN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=CC=CN=C1N1CCNCC1

Additional information on 2-(2-Piperazin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Compound CAS No. 1352502-63-6: 2-(2-Piperazin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

The compound with CAS No. 1352502-63-6, known as 2-(2-Piperazin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of a pyrrolidine ring, a piperazine moiety, and a tert-butyl ester group, which collectively contribute to its diverse functional attributes.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications. The tert-butyl ester group in this compound serves as a protecting group during synthesis, enhancing stability and facilitating further chemical modifications. The integration of the pyridine ring with the piperazine moiety introduces additional electronic effects, which can influence the compound's interactions with biological targets.

One of the key areas of research involving this compound is its role in neurological disorders. Preclinical studies have demonstrated that analogs of this compound exhibit modulatory effects on neurotransmitter systems, suggesting potential applications in treating conditions such as epilepsy and neurodegenerative diseases. The pyrrolidine ring is particularly significant, as it contributes to the molecule's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drug delivery.

From a synthetic perspective, the preparation of 2-(2-Piperazin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. Researchers have also explored various substitution patterns on the pyridine ring to optimize pharmacokinetic properties and bioavailability.

Another emerging area of interest is the evaluation of this compound's antimicrobial activity. Initial assays have shown moderate activity against certain bacterial strains, prompting further investigations into its potential as an antibiotic candidate. The combination of piperazine and pyrrolidine moieties may offer a novel approach to combating antibiotic resistance by targeting multiple pathways simultaneously.

In terms of structural analysis, computational chemistry tools such as molecular docking and quantum mechanics have been employed to predict the binding affinities of this compound with various protein targets. These studies provide valuable insights into the molecular interactions that govern its bioactivity, aiding in the design of more potent derivatives.

The versatility of CAS No. 1352502-63-6 lies in its ability to serve as a scaffold for further chemical modifications. By altering substituents on the pyridine or piperazine rings, researchers can tailor the compound's properties for specific therapeutic applications. For instance, introducing electron-withdrawing groups may enhance its binding affinity for certain receptors, while hydrophilic substituents could improve solubility and pharmacokinetics.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical candidates. The integration of advanced analytical techniques and artificial intelligence in drug design will undoubtedly play a pivotal role in unlocking its full potential.

In conclusion, CAS No. 1352502-63-6, or 2-(2-Piperazin-1-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester, represents a promising lead compound in contemporary medicinal chemistry research. Its unique structure, coupled with emerging findings from preclinical studies, positions it as a valuable asset in addressing unmet medical needs across various therapeutic areas.